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Compound of Interest

3-(3-Chlorophenyl)-2-
Compound Name:

hydroxypropanoic acid
CAS No.: 139546-79-5
Cat. No.: B1455924

Get Quote

Executive Summary: The "Zero-Contamination"
Mandate

As researchers, we often treat disposal as an afterthought—a final step to clear the bench.[1]
However, for halogenated organic acids like 3-(3-Chlorophenyl)-2-hydroxypropanoic acid,
disposal is not merely "throwing it away."[2][1] It is a chemical engineering process.[2][3][1]

Because this compound contains a carbon-chlorine (C-Cl) bond, it cannot be treated as
standard organic waste.[2][3][1] If incinerated at standard temperatures (<850°C), it risks
generating polychlorinated dibenzodioxins (PCDDs) and furans—some of the most potent
environmental toxins known.[3][1]

The Directive: This waste stream must be segregated as Halogenated Organic Acid. It requires
high-temperature incineration (>1100°C) with specific flue gas scrubbing.[2][3][1] The protocol
below ensures you meet this requirement, protecting both your facility's compliance status and

the environment.
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Chemical Profile & Hazard Identification

Before handling waste, you must understand the "Enemy."[1] This compound is a bifunctional
molecule: an alpha-hydroxy acid (AHA) with a halogenated aromatic ring.[2][3][1]

Property Specification Operational Implication

Contains Cl; DO NOT mix with
_ non-halogenated solvents
Chemical Structure CoHoClOs3
(e.g., Acetone, Ethanol) unless

necessary.[2][3][1]

Corrosive to metal. Do not use
metal safety cans.[2][3][1] Use
Polyethylene (PE) or Glass.[2]

[3]1]

Acidity (pKa) ~3.5 - 4.0 (Predicted)

Incompatible with strong
o o oxidizers (Nitric Acid,
Reactivity Acidic; Reducer )
Peroxides) and strong bases

(Cyanides, Sulfides).[2][3][1]

Dust hazard.[2][3][1]
Respiratory protection
(N95/P100) required during
weighing/transfer.[3][1]

Physical State Solid (Powder)

The "Why": The Thermodynamics of Disposal[1][2]

Expert Insight: Why do we nag you about separating "Halogenated" from "Non-Halogenated"?
It comes down to Incineration Thermodynamics.

» Non-Halogenated Waste (e.g., Methanol, Acetone) is often used as fuel blending.[2][3][1] It
burns clean at ~850°C.[2][3][1]

» Halogenated Waste (Your compound) acts as a flame retardant.[2][3][1] To destroy the C-ClI
bond and prevent dioxin formation, the incinerator must operate at >1100°C with a residence
time of at least 2 seconds.[2][4]

© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://pubchemlite.lcsb.uni.lu/e/compound/65809712
https://pubchem.ncbi.nlm.nih.gov/compound/Chlorolactic-acid
https://www.dwk.com/chemical-compatibility-calculator
https://pubchemlite.lcsb.uni.lu/e/compound/65809712
https://pubchem.ncbi.nlm.nih.gov/compound/Chlorolactic-acid
https://www.dwk.com/chemical-compatibility-calculator
https://pubchemlite.lcsb.uni.lu/e/compound/65809712
https://pubchem.ncbi.nlm.nih.gov/compound/Chlorolactic-acid
https://www.dwk.com/chemical-compatibility-calculator
https://pubchemlite.lcsb.uni.lu/e/compound/65809712
https://pubchem.ncbi.nlm.nih.gov/compound/Chlorolactic-acid
https://www.dwk.com/chemical-compatibility-calculator
https://pubchemlite.lcsb.uni.lu/e/compound/65809712
https://pubchem.ncbi.nlm.nih.gov/compound/Chlorolactic-acid
https://www.dwk.com/chemical-compatibility-calculator
https://pubchemlite.lcsb.uni.lu/e/compound/65809712
https://pubchem.ncbi.nlm.nih.gov/compound/Chlorolactic-acid
https://www.dwk.com/chemical-compatibility-calculator
https://pubchemlite.lcsb.uni.lu/e/compound/65809712
https://www.dwk.com/chemical-compatibility-calculator
https://pubchemlite.lcsb.uni.lu/e/compound/65809712
https://pubchem.ncbi.nlm.nih.gov/compound/Chlorolactic-acid
https://www.dwk.com/chemical-compatibility-calculator
https://pubchemlite.lcsb.uni.lu/e/compound/65809712
https://pubchem.ncbi.nlm.nih.gov/compound/Chlorolactic-acid
https://www.dwk.com/chemical-compatibility-calculator
https://pubchemlite.lcsb.uni.lu/e/compound/65809712
https://pubchem.ncbi.nlm.nih.gov/compound/Chlorolactic-acid
https://www.dwk.com/chemical-compatibility-calculator
https://pubchemlite.lcsb.uni.lu/e/compound/65809712
https://pubchem.ncbi.nlm.nih.gov/compound/Chlorolactic-acid
https://toolkit.pops.int/Publish/Downloads/ENG_02-Waste%20incinerators.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1455924?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

If you mix this compound into a non-halogenated drum, you contaminate the entire drum. The
disposal facility must then treat the whole volume as high-cost halogenated waste, or worse,
they may burn it at the wrong temperature, releasing toxins.[1]

Operational Protocol: Step-by-Step Disposal
Scenario A: Solid Waste (Pure Powder or Contaminated
Debris)

Applicable to: Expired stock, weighing boats, contaminated gloves, paper towels.[2][3][1]

Containment: Do not throw loose powder into a bin.[2][3][1] Place the solid waste into a clear
polyethylene bag (minimum 2 mil thickness).[3][1]

e Double Bagging: Seal the first bag (tape or zip-tie) and place it inside a second clear bag.
This prevents "puffing” of toxic dust when the waste drum is eventually compressed.[1]

o Labeling: Affix a hazardous waste label to the outer bag.
o Text: "Solid Waste: 3-(3-Chlorophenyl)-2-hydroxypropanoic acid."[2][3][1]
o Hazard Checkbox: Toxic, Irritant.[2][1][5]

o Consolidation: Place the double-bagged waste into the lab’s Solid Halogenated Waste Drum
(usually a wide-mouth fiber or poly drum).

Scenario B: Liquid Waste (Mother Liquor or HPLC
Effluent)

Applicable to: Reaction mixtures, dissolved samples.[2][3][1]

e pH Check (Self-Validating Step): Before pouring into any carboy, check the pH of your
solution.[2][3][1]

o If pH < 2:[2][3] It is an Acidic Halogenated Waste.[2][3][1]

o If pH > 2 but < 12:[2][3] It is Neutral Halogenated Waste.[2][3][1]
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e Segregation:
o DO NOT pour into the "General Organic Waste" or "Non-Halogenated" carboy.[2][3]

o DO NOT pour into the "Aqueous Acid" carboy if that carboy is destined for elementary
neutralization (drain disposal).[2][3][1] The halogen content prohibits drain disposal.[3][1]

e The Correct Stream: Pour into the Halogenated Solvent/Organic carboy.

o Note: If the solution is highly acidic (>5% acid), use a dedicated "Halogenated Acid"
container to prevent reaction with other organics in the main halogenated drum.[3][1]

e Log It: Immediately write the chemical name and approximate volume on the carboy’s log
sheet.[2][3] "Halogenated Organic Acid" is the critical descriptor.[3][1]

Decision Logic: The Disposal Flowchart

Use this decision tree to determine the exact destination of your waste.
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Waste Generation:

3-(3-Chlorophenyl)-2-hydroxypropanoic acid

Physical State?

Powder/Wipes\Reaction Mix

Solid / Debris Liquid Solution

Main Solvent?

Organic Solvent
(e.g., MeOH, DCM)

Double Bag in Polyethylene

DISPOSAL:
Solid Halogenated Waste Drum
(Incineration)

Aqueous / Water

DISPOSAL:

Halogenated Solvent Carboy
(High Temp Incineration)

Can | pour down drain?

NO! Halogenated Compounds
are aquatic toxins.

DISPOSAL.:
Aqueous Halogenated Waste

Click to download full resolution via product page
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Figure 1: Decision tree for segregating halogenated organic acid waste. Note the strict
prohibition of drain disposal for aqueous solutions.[2][3]

Regulatory Compliance (RCRA/EPA)

In the United States, this waste falls under the Resource Conservation and Recovery Act
(RCRA).[2][3]

o Waste Coding: While this specific isomer may not be explicitly "U-Listed" (Toxic) or "P-Listed"
(Acutely Toxic) by name, it is regulated based on its characteristics.[2][3][1]

o D002 (Corrosivity): If the waste is liquid and pH is < 2.[2][3][1]

o Halogenated Organic Compounds (HOCs): Under 40 CFR Part 268, land disposal is
prohibited (LDR - Land Disposal Restrictions) for HOCs unless treated (incinerated).[2][3]

[1]

o Generator Status: You must count the weight of this waste toward your facility's monthly
hazardous waste generation status (CESQG, SQG, or LQG).[2][3][1]

Emergency Spill Response

If you spill the solid powder:

Isolate: Mark the area.[2][3][1]

PPE: Don nitrile gloves, safety goggles, and an N95 mask (to prevent inhalation of acidic
dust).[2][3][1]

Neutralize/Clean:
o Cover the spill with a dry absorbent pads or vermiculite.[2][3]

o If wet cleaning is needed, use a mild sodium carbonate (soda ash) solution to neutralize
the acid, then absorb.[3]

Disposal: All cleanup materials (pads, gloves) must go into the Solid Halogenated Waste
drum.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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